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Compound of Interest

Compound Name: Dimethyl Octafluoroadipate

CAS No.: 3107-98-0

Cat. No.: B1333788

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dimethyl Octafluoroadipate, a

fluorinated organic ester with significant applications in materials science. This document

consolidates its nomenclature, physicochemical properties, and detailed experimental protocols

for its use in the synthesis of fluorinated polyesters.

Nomenclature and Synonyms
Dimethyl Octafluoroadipate is known by several names in scientific literature and commercial

contexts. A comprehensive list of its synonyms and identifiers is provided below to facilitate

literature searches and material sourcing.
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Identifier Type Identifier

Common Name Dimethyl Octafluoroadipate

IUPAC Name
dimethyl 2,2,3,3,4,4,5,5-

octafluorohexanedioate[1]

CAS Number 3107-98-0[1]

Molecular Formula C8H6F8O4[1]

Synonyms

Dimethyl perfluoroadipate, Octafluoroadipic acid

dimethyl ester, Octafluorohexanedioic acid

dimethyl ester, Dimethyl octafluorohexane-1,6-

dioate, Perfluoroadipic acid dimethyl ester, 1,6-

dimethyl 2,2,3,3,4,4,5,5-

octafluorohexanedioate[1]

Physicochemical Properties
The key quantitative data for Dimethyl Octafluoroadipate are summarized in the table below.

These properties are crucial for its application in chemical synthesis and polymer chemistry.

Property Value Source

Molecular Weight 318.12 g/mol [1][2]

Appearance
Colorless to light yellow clear

liquid
[1]

Density 1.55 g/cm³ [1]

Boiling Point 123 °C / 50 mmHg [1]

Refractive Index n20D 1.35 [1]

Water Solubility Insoluble [3]

Health and Safety Information
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Based on available safety data sheets, Dimethyl Octafluoroadipate is considered hazardous.

It is crucial to handle this chemical with appropriate personal protective equipment in a well-

ventilated area.

Hazard Statement Description

H315 Causes skin irritation[2]

H319 Causes serious eye irritation[2]

H335 May cause respiratory irritation[2]

For detailed safety precautions, including first aid measures and handling and storage

recommendations, please refer to the full Safety Data Sheet (SDS) from the supplier.[2][3][4]

Experimental Protocols: Synthesis of Fluorinated
Polyesters
Dimethyl Octafluoroadipate is a key monomer in the synthesis of fluorinated polyesters, such

as poly(ethylene octafluoroadipate).[1] The following protocol is a detailed methodology for its

enzymatic polymerization with ethylene glycol.

4.1. Materials and Equipment

Dimethyl Octafluoroadipate (DMOFA)

Ethylene glycol (EG)

Immobilized Candida antarctica lipase B (CALB)

Reaction vessel suitable for vacuum and ultrasound application

Ultrasonic bath/sonicator

Vacuum pump

Magnetic stirrer and stir bar
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Heating mantle or oil bath with temperature control

Standard laboratory glassware for workup and purification

Analytical instruments for characterization (NMR, FTIR, TGA)

4.2. Enzymatic Polycondensation Procedure

This protocol describes the synthesis of poly(ethylene octafluoroadipate) using an equimolar

ratio of Dimethyl Octafluoroadipate and ethylene glycol, catalyzed by immobilized CALB.[1]

Reactant Preparation: In a clean, dry reaction vessel, combine equimolar amounts of

Dimethyl Octafluoroadipate and ethylene glycol. For a small-scale reaction, this could be,

for example, 3.18 g (10 mmol) of DMOFA and 0.62 g (10 mmol) of ethylene glycol.

Catalyst Addition: Add immobilized CALB to the reaction mixture. A typical catalyst loading is

1% (w/v) relative to the total volume of the monomers.

Ultrasound Pre-incubation: Place the reaction vessel in an ultrasonic bath at 40°C for 1 hour.

This step is crucial for enhancing the reaction conversion rate, particularly for higher

molecular weight monomers like DMOFA.[1]

Vacuum Polymerization: Following the ultrasound treatment, subject the reaction mixture to a

vacuum for 6 hours at 40°C. This facilitates the removal of the methanol byproduct, driving

the polymerization reaction forward.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

¹H NMR by observing the disappearance of the methyl ester protons of DMOFA and the

appearance of new signals corresponding to the polyester backbone.

Workup and Purification: Upon completion, the crude polymer is typically dissolved in a

suitable solvent (e.g., acetone) to separate it from the immobilized enzyme by filtration. The

solvent is then removed under reduced pressure to yield the purified poly(ethylene

octafluoroadipate).

Characterization: The structure and properties of the resulting polyester are confirmed using

various analytical techniques:
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NMR Spectroscopy (¹H and ¹⁹F): To confirm the polymer structure and the absence of

starting materials.[1]

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic functional

groups of the polyester, such as the carbonyl ester stretch.[1]

Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer.[1]

Signaling Pathways and Experimental Workflows
Currently, there is no scientific literature describing the involvement of Dimethyl
Octafluoroadipate in biological signaling pathways. Its primary application lies in materials

science as a monomer for polymerization. The experimental workflow for the synthesis of

poly(ethylene octafluoroadipate) is visualized below.

Reactants
- Dimethyl Octafluoroadipate

- Ethylene Glycol
- Immobilized CALB

Ultrasound Pre-incubation
(1 hr, 40°C)

Mixing Vacuum Polymerization
(6 hrs, 40°C)

Transfer
Workup

- Dissolution
- Filtration

Crude Polymer Purification
- Solvent Removal

Characterization
- NMR
- FTIR
- TGA

Final Product
Poly(ethylene octafluoroadipate)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of poly(ethylene octafluoroadipate).

This guide provides a foundational understanding of Dimethyl Octafluoroadipate for

researchers and professionals. The detailed synonym list, consolidated physicochemical data,

and comprehensive experimental protocol for polyester synthesis offer a valuable resource for

further research and development in the field of fluorinated polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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